(4R,5S,6S)-4-hydroxy-2,3-dimethoxy-5,6-dimethylcyclohex-2-en-1-one

• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: (4R,5S,6S)-4-hydroxy-2,3-dimethoxy-5,6-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C10H16O4/c1-5-6(2)8(12)10(14-4)9(13-3)7(5)11/h5-7,11H,1-4H3/t5-,6-,7+/m0/s1
• InChI Key: KFDGFFQATSDLLS-LYFYHCNISA-N
• Isomeric SMILES: C[C@H]1[C@@H](C(=O)C(=C([C@@H]1O)OC)OC)C
• Canonical SMILES: CC1C(C(=O)C(=C(C1O)OC)OC)C

Description

Glioroseinol: (CHEBI:201877) is a natural product derived from , which is found in the fungus .

• Its chemical formula is C₁₀H₁₆O₄ .
• The IUPAC name for glioroseinol is (4R,5S,6S)-4-hydroxy-2,3-dimethoxy-5,6-dimethylcyclohex-2-en-1-one .

Preparation Methods

• Synthetic routes for glioroseinol are not extensively documented, but it can be obtained from gliorosein.
• Industrial production methods may involve fermentation or chemical synthesis.

Chemical Reactions Analysis

• Glioroseinol likely undergoes various reactions, including oxidation, reduction, and substitution.
• Common reagents and conditions depend on the specific reaction type.
• Major products formed from these reactions would need further investigation.

Scientific Research Applications

• Chemistry : Glioroseinol’s unique structure makes it an interesting target for synthetic chemists.
• Biology : It could have biological activity, but more research is needed.
• Medicine : Potential applications in drug discovery due to its natural origin.
• Industry : Limited information exists, but it might find use in specialty chemicals.

Mechanism of Action

• The exact mechanism by which glioroseinol exerts its effects remains elusive.
• Further studies are required to identify molecular targets and pathways involved.

Comparison with Similar Compounds

• Unfortunately, detailed comparisons with similar compounds are scarce.
• Similar compounds might include other natural products with cyclohexenone structures.